Cas no 1596041-17-6 (1-2-(1-methyl-1H-imidazol-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-imidazol-2-yl)ethylcyclopropan-1-amine
• CAS No: 1596041-17-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6176153
• PubChem ID: 114532542
• Update Time: 2025-08-05

1-2-(1-methyl-1H-imidazol-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-imidazol-2-yl)ethylcyclopropan-1-amine
• EN300-1847488
• 1596041-17-6
• 1-[2-(1-methyl-1H-imidazol-2-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C9H15N3/c1-12-7-6-11-8(12)2-3-9(10)4-5-9/h6-7H,2-5,10H2,1H3
• InChI Key： LDZNKGPDDLXULG-UHFFFAOYSA-N
• SMILES： NC1(CCC2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-methyl-1H-imidazol-2-yl)ethylcyclopropan-1-amine

Chemical Compound CAS No. 1596041-17-6: 1-(2-(1-Methyl-1H-imidazol-2-yl)ethyl)cyclopropanamine

The chemical compound with CAS number 1596041-17-6, commonly referred to as 1-(2-(1-methyl-1H-imidazol-2-yl)ethyl)cyclopropanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring and an imidazole moiety, both of which contribute to its diverse chemical properties and potential applications.

The cyclopropane ring in this compound is a three-membered carbon ring, known for its high ring strain and reactivity. This structural feature makes the molecule highly versatile in various chemical reactions, particularly in processes involving ring-opening mechanisms. The imidazole moiety, on the other hand, is a heterocyclic aromatic ring containing nitrogen atoms, which imparts additional electronic properties to the compound. The presence of the methyl group attached to the imidazole ring further enhances the molecule's stability and reactivity, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the potential of 1-(2-(1-methyl-1H-imidazol-2-yl)ethyl)cyclopropanamine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly those targeting specific biological pathways or enzymes. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential application in coordination chemistry and catalysis.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and cycloaddition processes. The choice of synthetic pathway often depends on the desired purity and scale of production. For instance, a recent study demonstrated the use of palladium-catalyzed coupling reactions to efficiently synthesize this compound with high yield and purity.

The pharmacological properties of 1-(2-(1-methyl-1H-imidazol-2-yl)ethyl)cyclopropanamine have also been extensively studied. Preclinical trials have shown that this compound exhibits promising activity against certain types of cancer cells, potentially due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties have been explored, making it a potential candidate for treating inflammatory diseases.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are critical considerations for its large-scale use. Recent research has indicated that under controlled conditions, the compound demonstrates moderate biodegradability, which aligns with current environmental regulations and sustainable practices.

In conclusion, CAS No. 1596041-17-6, or 1-(2-(1-methyl-1H-imidazol-2-yl)ethyl)cyclopropanamine, is a multifaceted chemical entity with significant potential across various scientific domains. Its unique structure, reactivity, and bioactivity make it an intriguing subject for further research and development.